2-(2,5-dioxopyrrolidin-1-yl)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide
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Description
2-(2,5-dioxopyrrolidin-1-yl)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide is a useful research compound. Its molecular formula is C21H17N3O4S and its molecular weight is 407.44. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anti-inflammatory Properties
Research has identified derivatives similar to the mentioned compound exhibiting significant anti-inflammatory and antioxidant activities. These compounds have been synthesized and evaluated for their efficacy in scavenging free radicals and suppressing inflammatory responses, demonstrating potential therapeutic applications in conditions characterized by oxidative stress and inflammation (Satish Koppireddi et al., 2013).
Antiproliferative Activity
Studies have synthesized pyridine linked thiazole hybrids that exhibited promising anticancer activity against various cancer cell lines. These compounds, through their structure-activity relationship, offer insights into the development of new cancer therapies targeting specific molecular pathways (Alaa M. Alqahtani & A. Bayazeed, 2020).
Src Kinase Inhibitory and Anticancer Activities
The modification of thiazole acetamide derivatives has led to compounds with Src kinase inhibitory and anticancer activities, suggesting their potential as targeted cancer therapeutics. Such derivatives have shown efficacy in inhibiting cell proliferation in various carcinoma models, highlighting the role of thiazole compounds in developing new cancer treatments (Asal Fallah-Tafti et al., 2011).
Hypoglycemic Activity
Novel thiazolidinedione derivatives have been synthesized and evaluated for their hypoglycemic activity, showing promising results in animal models. These findings support the exploration of thiazole acetamide derivatives in the treatment of diabetes and related metabolic disorders (A. P. Nikalje et al., 2012).
Antibacterial Activities
The synthesis of N-chloro aryl acetamide substituted thiazole and thiazolidinedione derivatives has led to compounds with potent in vitro antibacterial activity against various pathogenic bacterial strains. This research underscores the potential of thiazole acetamide compounds in developing new antibacterial agents (Krunal V. Juddhawala et al., 2011).
Properties
IUPAC Name |
2-(2,5-dioxopyrrolidin-1-yl)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O4S/c25-18(12-24-19(26)10-11-20(24)27)23-21-22-17(13-29-21)14-6-8-16(9-7-14)28-15-4-2-1-3-5-15/h1-9,13H,10-12H2,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FACJIGMGANKJEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.